Nicotine salicylate
CAS No.: 29790-52-1
VCID: VC0021173
Molecular Formula: C₁₇H₂₀N₂O₃
Molecular Weight: 300.35 g/mol
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Description | Nicotine salicylate is a chemical compound studied for its effects on nicotine addiction and withdrawal . It is formed through the combination of nicotine, an alkaloid found in tobacco, and salicylic acid . Nicotine, extracted from dried leaves and stems of the nightshade family, such as Nicotiana tabacum and Nicotiana rustica, is known for its addictive properties and stimulant effects . Salicylic acid is a common organic acid used for various pharmaceutical applications. Nicotine Salicylate has a molecular weight of 300.35 g/mol . One similar compound is (+/-)-Nicotine-d3 salicylate salt, also known as 2-hydroxybenzoic acid;3-[1-(trideuteriomethyl)pyrrolidin-2-yl]pyridine . The molecular weight of (+/-)-Nicotine-d3 salicylate salt is 303.37 g/mol . |
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CAS No. | 29790-52-1 |
Product Name | Nicotine salicylate |
Molecular Formula | C₁₇H₂₀N₂O₃ |
Molecular Weight | 300.35 g/mol |
IUPAC Name | 2-hydroxybenzoic acid;3-[(2S)-1-methylpyrrolidin-2-yl]pyridine |
Standard InChI | InChI=1S/C10H14N2.C7H6O3/c1-12-7-3-5-10(12)9-4-2-6-11-8-9;8-6-4-2-1-3-5(6)7(9)10/h2,4,6,8,10H,3,5,7H2,1H3;1-4,8H,(H,9,10)/t10-;/m0./s1 |
Standard InChIKey | AIBWPBUAKCMKNS-PPHPATTJSA-N |
SMILES | CN1CCCC1C2=CN=CC=C2.C1=CC=C(C(=C1)C(=O)O)O |
Canonical SMILES | CN1CCCC1C2=CN=CC=C2.C1=CC=C(C(=C1)C(=O)O)O |
Synonyms | 3-[(2S)-1-Methyl-2-pyrrolidinyl]pyridine 2-Hydroxybenzoic Acid; Nicotine Monosalicylate; 3-[(2S)-1-Methyl-2-pyrrolidinyl]pyridine Mono(2-hydroxybenzoate); Salicylic Acid Nicotine; 1-Methyl-2-(3-pyridyl)pyrrolidine Salicylate; Eudermol; |
PubChem Compound | 20056613 |
Last Modified | Sep 18 2023 |
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